![molecular formula C16H23N3O3 B4116972 N-[(1-ethyl-2-pyrrolidinyl)methyl]-N'-(2-methoxyphenyl)ethanediamide](/img/structure/B4116972.png)
N-[(1-ethyl-2-pyrrolidinyl)methyl]-N'-(2-methoxyphenyl)ethanediamide
Overview
Description
N-[(1-ethyl-2-pyrrolidinyl)methyl]-N'-(2-methoxyphenyl)ethanediamide, commonly known as EMD-386088, is a synthetic compound that has been of great interest to researchers in the field of neuroscience. This compound is a selective antagonist of the dopamine D1 receptor, which plays a crucial role in the regulation of cognitive function, motivation, and reward.
Mechanism of Action
EMD-386088 exerts its effects by selectively blocking the dopamine D1 receptor, which is involved in the regulation of cognitive function, motivation, and reward. By blocking this receptor, EMD-386088 can modulate the activity of dopamine in the brain, which can lead to improvements in cognitive function and a reduction in the symptoms of neurological disorders.
Biochemical and Physiological Effects
EMD-386088 has been shown to improve cognitive function in preclinical studies, particularly in tasks involving working memory and attention. The compound has also been shown to reduce the symptoms of Parkinson's disease, schizophrenia, and addiction in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EMD-386088 in lab experiments is its selectivity for the dopamine D1 receptor, which allows for more precise modulation of dopamine activity in the brain. However, the compound's potency and efficacy may vary depending on the experimental conditions, and further studies are needed to fully understand its effects.
Future Directions
There are several potential future directions for research on EMD-386088. One area of interest is the development of more potent and selective compounds that can be used in the treatment of neurological disorders. Another direction is the investigation of the compound's effects on other neurotransmitter systems in the brain, such as the serotonin and glutamate systems. Additionally, further studies are needed to fully understand the long-term effects of EMD-386088 and its potential for clinical use.
Scientific Research Applications
EMD-386088 has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. The compound has been shown to improve cognitive function and reduce the symptoms of these disorders in preclinical studies.
properties
IUPAC Name |
N-[(1-ethylpyrrolidin-2-yl)methyl]-N'-(2-methoxyphenyl)oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O3/c1-3-19-10-6-7-12(19)11-17-15(20)16(21)18-13-8-4-5-9-14(13)22-2/h4-5,8-9,12H,3,6-7,10-11H2,1-2H3,(H,17,20)(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGGPARUMGCQZFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC1CNC(=O)C(=O)NC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.